Altemicidin
Altemicidin
Altemicidin is a N-acyl-L-amino acid.
Altemicidin is a natural product found in Streptomyces sioyaensis with data available.
Altemicidin is a natural product found in Streptomyces sioyaensis with data available.
Brand Name:
Vulcanchem
CAS No.:
125399-82-8
VCID:
VC21183836
InChI:
InChI=1S/C13H20N4O7S/c1-17-3-7(11(14)20)6-2-9(18)13(12(21)22,8(6)4-17)16-10(19)5-25(15,23)24/h3,6,8-9,18H,2,4-5H2,1H3,(H2,14,20)(H,16,19)(H,21,22)(H2,15,23,24)/t6-,8+,9-,13+/m0/s1
SMILES:
CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N
Molecular Formula:
C13H20N4O7S
Molecular Weight:
376.39 g/mol
Altemicidin
CAS No.: 125399-82-8
Cat. No.: VC21183836
Molecular Formula: C13H20N4O7S
Molecular Weight: 376.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Altemicidin is a N-acyl-L-amino acid. Altemicidin is a natural product found in Streptomyces sioyaensis with data available. |
|---|---|
| CAS No. | 125399-82-8 |
| Molecular Formula | C13H20N4O7S |
| Molecular Weight | 376.39 g/mol |
| IUPAC Name | (4aR,6S,7R,7aS)-4-carbamoyl-6-hydroxy-2-methyl-7-[(2-sulfamoylacetyl)amino]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyridine-7-carboxylic acid |
| Standard InChI | InChI=1S/C13H20N4O7S/c1-17-3-7(11(14)20)6-2-9(18)13(12(21)22,8(6)4-17)16-10(19)5-25(15,23)24/h3,6,8-9,18H,2,4-5H2,1H3,(H2,14,20)(H,16,19)(H,21,22)(H2,15,23,24)/t6-,8+,9-,13+/m0/s1 |
| Standard InChI Key | VZRFZUPFQKSXPV-VPFIQFBESA-N |
| Isomeric SMILES | CN1C[C@@H]2[C@@H](C[C@@H]([C@]2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N |
| SMILES | CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N |
| Canonical SMILES | CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator